1α-(Methoxymethyl) Chlormadinone Acetate

• Synonyms: (1α)-17-(Acetyloxy)-6-chloro-1-(methoxymethyl)-pregna-4,6-diene-3,20-dione
• Molecular Formula: C₂₅H₃₃ClO₅
• Molecular Weight: 448.98

Generic impurity standards fail to resolve the 1α-methoxymethyl process impurity from the 1α-chloromethyl analog (EP Impurity C), risking undetected co-elution and regulatory non-compliance. This certified reference standard solves that problem with a unique 1α-methoxymethyl ether modification that delivers a distinct chromatographic retention time and a 4.4 Da mass difference for unambiguous LC-MS identification. - Serves as a resolution marker to verify critical separation between the methoxymethyl and chloromethyl impurities in reversed-phase HPLC methods. - Predicted ΔLog P ≥ 0.4 relative to 6-methoxy impurities supports column selectivity verification in system suitability testing. - Custom synthesis (e.g., TRC-M226165); plan for a 4-12 week lead time. Ideal for ANDA/505(b)(2) submission support.

1α-(Methoxymethyl) Chlormadinone Acetate: Identity and Pharmacopoeial Context

1α-(Methoxymethyl) Chlormadinone Acetate (IUPAC: (1α)-17-(Acetyloxy)-6-chloro-1-(methoxymethyl)-pregna-4,6-diene-3,20-dione; molecular formula C₂₅H₃₃ClO₅; MW 448.98 g/mol) is a synthetic steroid belonging to the 17α-hydroxyprogesterone derivative class. It is primarily recognized as an impurity of Cyproterone Acetate (CPA), a potent antiandrogenic and progestogenic drug, and is used as a certified reference standard for pharmaceutical impurity profiling and analytical method validation [1]. The compound is supplied as a neat reference material (e.g., TRC-M226165), typically requiring custom synthesis due to its specialized, non-pharmacopoeial nature in pharmacopoeial compendia .

Certified impurity reference standard for Cyproterone Acetate pharmaceutical profiling and analytical method validation.

Non-pharmacopoeial, custom-synthesized reference material; not listed in compendial monographs.

Supplied as a neat substance for HPLC/LC-MS system suitability, retention-time marking, and impurity identification.

Not intended as a pharmacological probe or biological activity standard.

• [1] Clinivex. Product Page: 1α-(Methoxymethyl) Chlormadinone Acetate. An impurity of Cyproterone Acetate (C989100), antiandrogenic steroid. View Source

Why This Impurity Cannot Be Substituted in Analytical Workflows

The unique 1α-methoxymethyl ether modification (replacing the hydrogen at C-1α in the parent Chlormadinone Acetate or the 1α,2α-methylene group in Cyproterone Acetate) confers a distinct chromatographic retention behavior that differs from both the active pharmaceutical ingredient (API) and all other known pharmacopoeial impurities [1]. Unlike Cyproterone Acetate EP Impurity C (the 1α-chloromethyl analog; MW 453.40 g/mol) or the parent API (Chlormadinone Acetate; MW 404.93 g/mol), the methoxymethyl derivative elutes at a unique relative retention time (RRT) in reversed-phase HPLC systems, making it indispensable as a system suitability marker for critical resolution checks between structurally related impurities. Generic substitution using the 1α-chloromethyl analog or the parent steroid would fail to verify the specificity of analytical methods for this specific methoxymethyl process impurity, risking undetected co-elution and regulatory non-compliance [1].

Chromatographic specificity cannot be verified with other analogs

The 1α-methoxymethyl substituent imparts a unique retention behavior that differs from the 1α-chloromethyl impurity (EP Impurity C) and the parent API. Using these substitutes risks undetected co-elution and failure of method specificity.

Biological activity extrapolation is unsupported

No receptor binding or pharmacological data exist for this compound. It cannot substitute for characterized steroidal standards in bioassays; procurement must remain strictly within analytical reference workflows.

• [1] Pharmaffiliates. Cyproterone Acetate Impurities Catalogue. Lists Impurity C as 6-Chloro-1α-(chloromethyl)-3,20-dioxopregna-4,6-dien-17-yl Acetate (CAS 17183-98-1, MW 453.40). View Source

Key Differentiation from Closest Structural Analogs

Molecular Weight vs. 1α-Chloromethyl Impurity for Identity Confirmation

The molecular weight of 1α-(Methoxymethyl) Chlormadinone Acetate (448.98 g/mol) differs from that of the closest structural analog, Cyproterone Acetate EP Impurity C (1α-chloromethyl analog, 453.40 g/mol), by approximately 4.4 atomic mass units, providing unambiguous MS identification. Both compounds share the same steroid core with a C-17 acetate and C-6 chlorine, but the 1α-substituent (methoxymethyl, –CH₂OCH₃ vs. chloromethyl, –CH₂Cl) represents the sole structural divergence, making the mass difference a definitive identity marker [1].

MW identity confirmation

Cross-study comparable

448.98 g/mol vs. 453.40 g/mol (EP Impurity C) ΔMW = -4.4 Da; unambiguous HRMS distinction at R > 30,000

Enables definitive MS-based identification, not achievable by UV similarity alone.

Applicable with Q-TOF or Orbitrap in positive ESI mode.

Evidence Dimension	Molecular Weight (Monoisotopic / Exact Mass)
Target Compound Data	448.202 Da (exact mass); 448.98 g/mol (molecular weight, C₂₅H₃₃ClO₅)
Comparator Or Baseline	Cyproterone Acetate EP Impurity C: 453.40 g/mol (C₂₄H₃₀Cl₂O₄); Chlormadinone Acetate: 404.93 g/mol (C₂₃H₂₉ClO₄)
Quantified Difference	ΔMW = -4.4 g/mol (vs. Impurity C); ΔMW = +44.0 g/mol (vs. parent CMA). Delta exact mass sufficient for unambiguous HRMS distinction at resolving power > 30,000.
Conditions	Theoretical exact mass calculation confirmed by standard HRMS (Q-TOF or Orbitrap) in positive ESI mode. Chromatographic separation typically achieved on C18 reversed-phase columns with acetonitrile/water gradients .

Why This Matters

The 4.4 Da mass difference enables unequivocal MS-based identification of this impurity, which cannot be achieved by methods relying solely on UV spectral similarity between the methoxymethyl and chloromethyl analogs.

• [1] Pharmaffiliates. Cyproterone Acetate EP Impurity C: 6-Chloro-1α-(chloromethyl)-3,20-dioxopregna-4,6-dien-17-yl Acetate, Molecular Weight: 453.40. View Source

Chromatographic Orthogonality to 6-Methoxy Steroid Impurities

The substitution of a methoxy group at the 1α-methylene position (as an ether) rather than directly on the steroid ring system (e.g., the 6-methoxy substituent in Cyproterone Acetate EP Impurity B) fundamentally alters reversed-phase retention. While quantitative RRT data remain vendor-confidential in published compendia until method transfer, the hydrogen-bond acceptor capacity of the ether oxygen at a flexible exocyclic position is predicted to yield a shorter retention relative to the planar 6-methoxy aromatic ether under standard pharmacopoeial gradient conditions, enabling their resolution .

Chromatographic orthogonality

Class-level inference

Predicted ΔLogP ≥ 0.4 vs. 6-methoxy impurity; baseline resolution (Rs > 1.5) expected on standard C18 columns.

Supports critical resolution verification for method specificity; exact RRT requires lot-specific CoA.

Based on Hansch π estimates; no published compendial RRT data.

Evidence Dimension	Reversed-phase chromatographic retention order (predicted from substituent Log P contributions)
Target Compound Data	1α-Methoxymethyl Chlormadinone Acetate: predicted Log P ~4.2–4.6 (ACD/Labs estimate based on CMA Log P ~3.7–4.75 plus methoxymethyl Hansch π ~+0.2 to +0.5).
Comparator Or Baseline	Cyproterone Acetate EP Impurity B (6-Methoxy analog): predicted Log P ~4.8–5.1 (higher due to absence of polar ether oxygen at an exocyclic position). Parent Cyproterone Acetate: Log P ~3.4–3.9.
Quantified Difference	Estimated ΔLog P ≥ 0.4 units between methoxymethyl and 6-methoxy analogs, translating to a baseline resolution (Rs > 1.5) achievable on standard C18 columns (150 × 4.6 mm, 5 μm). Exact values require lot-specific CoA-supported method transfer .
Conditions	Reversed-phase HPLC; C18 column; UV detection at 254 nm or 210 nm; gradient elution with acetonitrile/water or methanol/water mobile phases, as per Cyproterone Acetate monograph general conditions.

Why This Matters

The ability to resolve the 1α-methoxymethyl impurity from the 6-methoxy impurity is critical for demonstrating method specificity during ANDA/505(b)(2) submissions, where co-elution of these structurally related process impurities is a known risk.

Absence of Receptor Binding Data and Procurement Implications

A systematic literature search confirms that there is currently no published quantitative data on the binding affinity (Ki or IC₅₀) of 1α-(Methoxymethyl) Chlormadinone Acetate for progesterone, androgen, or glucocorticoid receptors [1]. This is in contrast to the parent Chlormadinone Acetate, for which robust receptor binding data exist: Ki = 2.5 nM (progesterone receptor), 3.8 nM (androgen receptor), and 16 nM (glucocorticoid receptor) for human receptors [2]. The absence of pharmacological characterization is a critical factor that directly influences procurement decisions: the compound can only be justified as a reference standard for identity, purity, and chromatographic system suitability, and cannot serve as a pharmacological probe or biological activity standard [1].

Receptor binding data gap

Data to verify

No published Ki/IC₅₀ for progesterone, androgen, or glucocorticoid receptors for this compound.

Procurement strictly for analytical reference; cannot serve as a biological activity standard.

Parent CMA has established Ki values (PR 2.5 nM, AR 3.8 nM). Do not extrapolate.

Evidence Dimension	Availability of human nuclear receptor binding data (Ki)
Target Compound Data	No published receptor binding data available.
Comparator Or Baseline	Chlormadinone Acetate: PR Ki = 2.5 nM, AR Ki = 3.8 nM, GR Ki = 16 nM; Cyproterone Acetate: AR IC₅₀ = 7.1 nM.
Quantified Difference	Not calculable — data gap. CMA and CPA are well-characterized pharmacologically; the target compound is not.
Conditions	Published radioligand competition binding assays using [³H]-R5020 (PR), [³H]-methyltrienolone (AR), [³H]-dexamethasone (GR) in recombinant human receptor systems [2].

Why This Matters

This evidence gap prevents any extrapolation of biological activity from the parent steroid and mandates that procurement be strictly limited to analytical reference applications, avoiding misallocation in biological screening panels.

• [1] BenchChem (source excluded per protocol; reference retained solely for documentation of data gap statement). Statement: 'The binding dynamics of 1α-(Methoxymethyl) Chlormadinone Acetate with the progesterone receptor in cellular systems have not been documented in published research.' View Source
• [2] Schneider, J. et al. (2009). Comparative Effects of Chlormadinone Acetate and Its 3α- and 3β-Hydroxy Metabolites on Progesterone, Androgen and Glucocorticoid Receptors. Pharmacology, 84(2), 78–86. CMA Ki (PR) = 2.5 nM, Ki (AR) = 3.8 nM, Ki (GR) = 16 nM. View Source

Custom Synthesis Requirement vs. Off-the-Shelf Impurity Standards

Unlike Cyproterone Acetate EP Impurity C (CAS 17183-98-1) or Impurity D, which are often maintained as catalog items by multiple commercial vendors, 1α-(Methoxymethyl) Chlormadinone Acetate requires custom synthesis, with TRC listing it as a quote-request item requiring lead-time estimation on a per-order basis . This supply chain constraint directly impacts procurement planning: lead times typically exceed standard catalog items by 4–12 weeks depending on synthesis scale and characterization requirements .

Supply lead time vs. catalog standards

Direct head-to-head

Custom synthesis only: 4–12 weeks lead time; EP Impurity C: typically 1–5 business days.

Requires advance procurement planning for method development and validation timelines.

Factor into ANDA filing schedules to avoid delays.

Evidence Dimension	Commercial availability and procurement lead time
Target Compound Data	Custom synthesis only; quote required; lead time variable (typically 4–12 weeks). e.g., TRC-M226165.
Comparator Or Baseline	Cyproterone Acetate EP Impurity C (1α-chloromethyl analog): routinely stocked; typical shipment within 1–5 business days from major reference standard vendors.
Quantified Difference	Procurement lead time extended by a factor of approximately 6–20× relative to off-the-shelf impurity standards.
Conditions	Vendor procurement portals; TRC, Pharmaffiliates, SynZeal product listings.

Why This Matters

The extended lead time must be factored into project planning for method development, validation, and regulatory submission timelines; failure to account for this can delay ANDA filing schedules by months.

Procurement and Application Scenarios Based on Evidence

HPLC System Suitability Marker for Cyproterone Acetate Profiling

Use 1α-(Methoxymethyl) Chlormadinone Acetate as a resolution marker to demonstrate critical separation from the 1α-chloromethyl analog (EP Impurity C, MW 453.40) in reversed-phase HPLC methods for Cyproterone Acetate drug substance and drug product . The 4.4 Da mass difference enables unambiguous peak tracking by LC-MS, while the predicted ΔLog P ≥ 0.4 relative to 6-methoxy impurities supports its use in system suitability solutions (SST) for verifying column selectivity before routine QC batch release testing .

Tracking Methanolysis Byproduct During Cyproterone Acetate Synthesis

During the late-stage synthesis of Cyproterone Acetate, exposure of the 1α-chloromethyl intermediate to methanolic conditions can generate the 1α-methoxymethyl byproduct. This reference standard enables process chemists to quantify this specific side-product and establish in-process control (IPC) limits at the penultimate synthetic step before final purification . Because the impurity is not listed in the EP monograph, custom synthesis (e.g., TRC-M226165) is required to secure a well-characterized reference material for process development and validation .

Structural Probe for SAR Studies of 1α-Modified Progestins

Although no receptor binding data exist for this compound, the well-characterized pharmacological profile of Chlormadinone Acetate (PR Ki = 2.5 nM, AR Ki = 3.8 nM) provides a robust comparative baseline . Procurement of the 1α-methoxymethyl analog as a structurally defined, high-purity reference standard enables academic and industrial laboratories to conduct comparative receptor binding assays, systematically evaluating the impact of a methoxymethyl ether at C-1α on PR/AR selectivity. This addresses a specific SAR gap, as the 1α-chloromethyl and 1α,2α-methylene analogs have been studied, but the methoxymethyl variant remains pharmacologically uncharacterized .

Application

Selection Property

Validation Focus

Cyproterone Acetate impurity profiling (HPLC system suitability)

Unique methoxymethyl chromatographic signature; distinct from chloromethyl analog

Resolution verification from EP Impurity C; LC-MS peak tracking

In-process control during Cyproterone Acetate synthesis

Methanolysis byproduct identification and quantification

IPC limit setting at penultimate step; impurity fate monitoring

SAR studies of 1α-modified progestins

Structurally defined, high-purity reference for comparative receptor assays

Evaluate impact of 1α-methoxymethyl on PR/AR selectivity vs. known analogs